Cas no 2228298-06-2 (2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2228298-06-2
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 6128664
• PubChem ID: 165833109
• Update Time: 2025-06-23

2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid
• 2228298-06-2
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• EN300-2006523

• Inchi： 1S/C11H9F3O3/c1-6(10(15)16)7-3-4-9(17-2)8(5-7)11(12,13)14/h3-5H,1H2,2H3,(H,15,16)
• InChI Key： BYRNOYBKVDAILA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C)C(=O)O)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid

Introduction to 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid (CAS No. 2228298-06-2)

2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid, identified by its CAS number 2228298-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylpropenoic acids, characterized by its aromatic phenyl ring substituted with methoxy and trifluoromethyl groups, and a prop-2-enoic acid side chain. The structural features of this molecule make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The presence of both electron-donating methoxy and electron-withdrawing trifluoromethyl groups on the aromatic ring imparts unique electronic and steric properties to the compound. These properties are highly valuable in medicinal chemistry, as they can influence the compound's interactions with biological targets, such as enzymes and receptors. The prop-2-enoic acid moiety further enhances its reactivity, making it a potential precursor for further functionalization through various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid. Researchers have been investigating its role as a building block in the synthesis of molecules with anti-inflammatory, anti-cancer, and antimicrobial properties. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The structural motif of 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid is well-suited for designing kinase inhibitors due to its ability to mimic natural substrates and interact with key residues in the kinase active site.

Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against various kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). For instance, modifications to the side chain or the aromatic ring have led to compounds with enhanced selectivity and potency. These findings highlight the potential of 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid as a scaffold for further drug discovery efforts.

The synthesis of 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the desired framework with high efficiency and precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for biological activity.

In addition to its applications in drug discovery, 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid has found utility in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability or luminescent properties. These applications underscore the versatility of this compound beyond traditional pharmaceutical uses.

The growing body of research on 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid underscores its importance as a chemical entity with broad applications. As our understanding of its pharmacological properties continues to expand, so too does its potential as a tool for developing novel therapeutics. The compound's unique structural features and reactivity make it an invaluable asset in both academic research and industrial drug development.

Looking ahead, future studies may focus on exploring new synthetic routes to optimize the production of 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-enoic acid, as well as investigating novel derivatives with enhanced biological activity. The integration of computational chemistry techniques could also play a significant role in predicting and designing new analogs based on existing knowledge about this compound's behavior. Such efforts could accelerate the discovery process and lead to the development of next-generation pharmaceuticals.